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CAS No.: 17673-50-6
Cat. No.: B101945
Get Quote
. J

Oleyl stearate is a long-chain wax ester, a molecule formed from the esterification of stearic
acid, a saturated fatty acid, with oleyl alcohol, an unsaturated fatty alcohol.[1][2] Its chemical
identity is [(Z)-octadec-9-enyl] octadecanoate.[3] This compound is of significant interest to
researchers, cosmetic scientists, and drug development professionals due to its unique
physicochemical properties. It functions primarily as an emollient, occlusive agent, and a
lipophilic excipient in a variety of formulations.[4][5]

This guide provides a comprehensive technical overview of oleyl stearate, moving from its
fundamental chemical structure to its synthesis, properties, and critical applications in
dermatological and pharmaceutical contexts. The narrative emphasizes the causal
relationships between its molecular characteristics and its functional performance, offering
field-proven insights for formulation development and scientific research.

Section 1: Chemical Identity and Molecular
Structure

A precise understanding of oleyl stearate's molecular identity is foundational to its application.
It is a large, non-volatile molecule with the chemical formula CseH7002 and a molecular weight
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of approximately 534.9 g/mol .[1][6][7]

Key Identifiers:

CAS Number: 17673-50-6[3][6][8]

IUPAC Name: [(Z)-octadec-9-enyl] octadecanoate[1][3]

Synonyms: Stearic acid, cis-9-octadecenyl ester; (Z)-octadec-9-enyl stearate[2][6]

INChl Key: YYDZACXIVKPEAI-ZPHPHTNESA-N[1][6]
The structure consists of two C18 fatty chains:
o Stearate Moiety: A saturated 18-carbon acyl chain derived from stearic acid.

» Oleyl Moiety: An 18-carbon alkyl chain derived from oleyl alcohol, containing a single cis
double bond at the C9 position.[1]

This combination of a fully saturated chain and a monounsaturated chain imparts a specific
flexibility and spatial configuration to the molecule, influencing its melting point, viscosity, and
interaction with other lipids, particularly those in the skin's stratum corneum.

Caption: Chemical structure of Oleyl Stearate (C3sH7002).

Section 2: Physicochemical Properties

The utility of oleyl stearate in drug development and cosmetic science is dictated by its
physical and chemical properties. Its large, hydrophobic nature results in very low water
solubility and a high octanol-water partition coefficient (logP), making it an ideal component for
lipid-based systems.

Table 1: Key Physicochemical Properties of Oleyl Stearate
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Property Value Source(s)
Molecular Formula C36H7002 [11161[7]
Molecular Weight 534.94 g/mol [21[6]1[7]
Physical Form Liquid [2]
Melting Point 30.5°C [2]
Boiling Point 595.8 + 29.0 °C (Predicted) [2][8]
Density 0.862 £ 0.06 g/cm3 (Predicted) [2]
logP (o/w) 16.680 (Estimated) [2][8]
Water Solubility 4'51_56_012 mall @25°C [8]
(Estimated)
Storage Temperature -20°C [21[7]

The melting point of ~30.5°C is particularly noteworthy. This means that at standard room
temperature, it is a liquid or soft solid, but it is solid at typical refrigeration and freezer storage
temperatures. This property influences the texture and stability of topical formulations,
contributing to viscosity and skin feel. Its extremely high lipophilicity (logP ~16.68) confirms its
role as an oil-phase component, readily miscible with other lipids and oils but immiscible with
water.

Section 3: Synthesis and Manufacturing

Oleyl stearate can be produced through both traditional chemical synthesis and modern
biocatalytic methods. The choice of method impacts yield, purity, and the environmental profile
of the manufacturing process.

Chemical Synthesis: Fischer Esterification

The most common industrial route is the Fischer esterification of stearic acid with oleyl alcohol.
[1] This is a condensation reaction where the two precursors are heated, typically in the
presence of an acid catalyst, to form the ester and water.

Protocol: Standard Fischer Esterification for Oleyl Stearate
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» Reactant Preparation: Stearic acid and oleyl alcohol are combined in a reaction vessel, often
in a 1:1 molar ratio.[1][9]

o Catalyst Addition: A homogeneous acid catalyst like sulfuric acid or a heterogeneous catalyst
such as sodium hydrogen sulfate (NaHSOa4) is introduced.[1][9] Heterogeneous catalysts are
increasingly preferred to mitigate equipment corrosion and simplify purification.[1]

e Reaction Conditions: The mixture is heated to temperatures typically ranging from 130°C to
160°C.[1][9]

o Water Removal: To drive the equilibrium towards the product, water is continuously removed
from the reaction mixture via distillation or the use of a desiccant.[1]

e Reaction Monitoring & Quenching: The reaction is monitored (e.g., by measuring the acid
value) until the desired conversion is achieved (e.g., 8 hours).[9]

 Purification: The crude product is purified to remove the catalyst, unreacted starting
materials, and by-products. This may involve neutralization, washing, and vacuum
distillation.

Acid Catalyst (e.g., H2SOa)

Heat (A)
-H20

Click to download full resolution via product page

Caption: Fischer esterification synthesis of Oleyl Stearate.

Biocatalytic Synthesis
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Enzymatic synthesis offers a "greener" alternative, characterized by high specificity and milder
reaction conditions.[1] Lipases, such as those from Candida rugosa, can effectively catalyze
the esterification of stearic acid and oleyl alcohol.[1][10] This approach avoids harsh acid
catalysts and high temperatures, reducing by-product formation and simplifying purification.
While often associated with lower reaction rates, optimization of parameters like enzyme
concentration, temperature (typically 40-60°C), and water activity can lead to high conversion
yields (>90%).[10]

Section 4: Applications in Research and Drug
Development

The properties of oleyl stearate make it a versatile tool for scientists in several fields.

Emollient and Occlusive Agent in Dermatology

In cosmetic and dermatological formulations, oleyl stearate functions as a skin-conditioning
agent and emollient.[3][4] Its mechanism of action involves forming a thin, hydrophobic, and
lubricating film on the stratum corneum.[1]

Key Functions:

o Emolliency: It fills the spaces between corneocytes, leading to a smoother, softer skin
surface. This is a direct result of its liquid/soft solid nature at skin temperature.

¢ Occlusion: The hydrophobic film reduces the rate of transepidermal water loss (TEWL),
helping to maintain skin hydration. This occlusive property is critical for treating dry skin
conditions and maintaining the skin barrier function.

Its research value lies in its use as a model compound to study the physicochemical properties
of emollients, such as spreading behavior and interaction with skin lipids.[1]
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Caption: Mechanism of action of Oleyl Stearate as a skin emollient.

Excipient in Pharmaceutical Formulations

Oleyl stearate serves as a lipophilic excipient in various drug delivery systems, particularly for
topical and transdermal applications.[5] Its properties are leveraged to:

e Act as a Solvent/Carrier: It can dissolve or carry lipophilic active pharmaceutical ingredients
(APIs), enhancing their incorporation into creams, ointments, and lotions.

o Form Lipid-Based Systems: While direct studies on oleyl stearate in solid lipid nanoparticles
(SLN) or nanostructured lipid carriers (NLC) are not prevalent, its constituent parts (stearic
acid and oleyl alcohol) are commonly used.[11][12] Stearic acid is a well-known solid lipid for
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creating nanoparticle matrices.[11] Oleyl stearate could function as a liquid lipid or matrix
modifier in such systems to improve drug loading and control release.

o Develop Oleogels: Its ability to interact with other lipids makes it a candidate for oleogel
formulations, which are emerging as versatile drug delivery platforms for pediatric and
geriatric applications.[13][14] Oleogels can modify the texture of oily vehicles and provide
sustained release of APIs.[13]

Section 5: Analytical Characterization

For quality control and research purposes, the structure and purity of oleyl stearate must be
verified.

e Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is well-suited
for determining the molecular weight of large, non-volatile molecules like oleyl stearate.[1]

¢ Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FTIR):
These techniques are used to confirm the molecular structure, verifying the presence of the
ester functional group, the long alkyl chains, and the cis-double bond.[10]

Section 6: Safety and Toxicology

The safety of oleyl stearate is a critical consideration for its use in products intended for
human application. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed alkyl
esters, including oleyl stearate, and concluded they are safe in the present practices of use
and concentration when formulated to be non-irritating.[3] Studies on related compounds, such
as octyl stearate, have shown very low acute oral toxicity and only minimal to mild transient
skin and ocular irritation at use concentrations.[15] There is no evidence from available data to
suggest systemic toxicity, as significant skin permeation is not expected.[15]

Conclusion

Oleyl stearate is a well-characterized wax ester with a valuable profile for scientists in
cosmetic, dermatological, and pharmaceutical fields. Its unique structure, born from a saturated
stearic acid and an unsaturated oleyl alcohol, gives rise to physicochemical properties that
make it an excellent emollient, occlusive agent, and lipophilic excipient. An understanding of its
synthesis, properties, and mechanisms of action enables researchers and formulators to
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leverage its full potential in developing stable, effective, and safe products for skin health and

drug delivery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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